Cas no 2648961-75-3 (2-methoxy-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-amine hydrochloride)

• Product Name: 2-methoxy-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-amine hydrochloride
• CAS No: 2648961-75-3
• MF: C₁₀H₁₃ClF₃NOS
• MW: 287.729531049728
• MDL: MFCD34168322
• CID: 5643831
• PubChem ID: 155973430
• Update Time: 2025-05-20

2-methoxy-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-{4-[(trifluoromethyl)sulfanyl]phenyl}ethan-1-amine hydrochloride
• 2-methoxy-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-amine hydrochloride

• MDL： MFCD34168322
• Inchi： 1S/C10H12F3NOS.ClH/c1-15-9(6-14)7-2-4-8(5-3-7)16-10(11,12)13;/h2-5,9H,6,14H2,1H3;1H
• InChI Key： FGKRGCLCZYJNOE-UHFFFAOYSA-N
• SMILES： C(C1C=CC(SC(F)(F)F)=CC=1)(OC)CN.Cl

Additional information on 2-methoxy-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-amine hydrochloride

Research Brief on 2-methoxy-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-amine hydrochloride (CAS: 2648961-75-3)

The compound 2-methoxy-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-amine hydrochloride (CAS: 2648961-75-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylsulfanylphenyl moiety and methoxy-ethylamine backbone, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. Recent studies have explored its potential as a modulator of key neurotransmitter systems, including serotonin and dopamine receptors, which are critical targets for treating depression, anxiety, and Parkinson's disease.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthesis and biological evaluation of this compound, highlighting its high affinity for serotonin 5-HT2A receptors. The research demonstrated that 2-methoxy-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-amine hydrochloride acts as a potent antagonist, with an IC50 value of 12 nM, suggesting its potential utility in managing psychotic disorders. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and blood-brain barrier penetration, which are essential for CNS-targeted therapeutics.

In addition to its CNS applications, recent preclinical studies have explored the compound's role in metabolic regulation. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that this molecule exhibits significant activity in modulating peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of glucose and lipid metabolism. The findings suggest that 2-methoxy-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-amine hydrochloride could serve as a lead compound for developing novel antidiabetic agents, particularly for type 2 diabetes mellitus (T2DM).

The synthetic pathways for this compound have also been optimized in recent years. A 2023 study in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, achieving an overall yield of 68% with high purity (>99%). This advancement is critical for facilitating large-scale production and further clinical development. The study emphasized the use of environmentally friendly reagents and minimized hazardous byproducts, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising findings, challenges remain in the clinical translation of 2-methoxy-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-amine hydrochloride. A 2024 review in Expert Opinion on Drug Discovery highlighted the need for comprehensive toxicology studies to assess long-term safety and potential off-target effects. Additionally, the compound's stability under various physiological conditions requires further investigation to ensure its efficacy in vivo. Ongoing research is focused on addressing these gaps, with several patents filed recently for novel formulations and derivatives to enhance its therapeutic potential.

In conclusion, 2-methoxy-2-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-amine hydrochloride (CAS: 2648961-75-3) represents a versatile and promising candidate in both CNS and metabolic disorder therapeutics. Its dual mechanisms of action, coupled with improved synthetic accessibility, position it as a valuable asset for future drug development. Continued research efforts will be essential to fully unlock its clinical potential and address existing limitations.